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Compound of Interest

Compound Name: Meleagrin

Cat. No.: B1676177 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Meleagrin is a fungal alkaloid derived from Penicillium species, recognized for its diverse

biological activities, including antitumor, antibiotic, and anti-inflammatory properties.[1][2] It has

been shown to exhibit cytotoxic effects against various human cancer cell lines, such as breast,

lung, and leukemia cancer cells.[2][3] The mechanism of action involves the modulation of

several key signaling pathways, including the inhibition of c-Met signaling and the activation of

the Nrf2/HO-1 antioxidant pathway.[2][3][4] Given its poor water solubility, preparing a

concentrated stock solution in an appropriate organic solvent is a critical first step for its use in

cell culture-based assays.[1]

This document provides a detailed protocol for the preparation, storage, and handling of

Meleagrin stock solutions to ensure reproducibility and accuracy in experimental results.

Meleagrin Properties
A summary of the key chemical and physical properties of Meleagrin is provided below. This

data is essential for accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C₂₃H₂₃N₅O₄ [1][5]

Molecular Weight 433.5 g/mol [1][5]

CAS Number 71751-77-4 [1][4]

Appearance Pale-yellow solid/crystal [2][4]

Purity (Typical) >95% by HPLC [1]

Solubility

Soluble in DMSO, ethanol,

methanol, DMF. Poor water

solubility.

[1]

Long-Term Storage -20°C, protected from light [1][4]

Experimental Protocol: Preparing a 20 mM
Meleagrin Stock Solution
This protocol describes the preparation of a 20 mM stock solution of Meleagrin in sterile

Dimethyl Sulfoxide (DMSO), a common concentration used for in vitro studies.[3]

Materials

Meleagrin powder (purity >95%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.bioaustralis.com/product/meleagrin/
https://pubchem.ncbi.nlm.nih.gov/compound/Meleagrin
https://www.bioaustralis.com/product/meleagrin/
https://pubchem.ncbi.nlm.nih.gov/compound/Meleagrin
https://www.bioaustralis.com/product/meleagrin/
https://www.lifeasible.com/p/10208/meleagrin/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9138525/
https://www.lifeasible.com/p/10208/meleagrin/
https://www.bioaustralis.com/product/meleagrin/
https://www.bioaustralis.com/product/meleagrin/
https://www.bioaustralis.com/product/meleagrin/
https://www.lifeasible.com/p/10208/meleagrin/
https://www.benchchem.com/product/b1676177?utm_src=pdf-body
https://www.benchchem.com/product/b1676177?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4703546/
https://www.benchchem.com/product/b1676177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions

Meleagrin is a bioactive compound; handle with care. Avoid inhalation of powder and direct

contact with skin or eyes.

Work in a chemical fume hood when handling the powder and a laminar flow hood for all

sterile procedures.

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves.

Consult the Safety Data Sheet (SDS) for Meleagrin and DMSO before starting.

Procedure

Calculate the Required Mass:

To prepare a 20 mM stock solution, the required mass of Meleagrin must be calculated.

The formula to use is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example Calculation for 1 mL of a 20 mM stock:

Mass (mg) = 0.020 mol/L x 0.001 L x 433.5 g/mol x 1000 mg/g

Mass (mg) = 4.335 mg

Accurately weigh out 4.335 mg of Meleagrin powder using a calibrated analytical balance.

Dissolution:

Transfer the weighed Meleagrin powder to a sterile microcentrifuge tube or vial.

Working in a laminar flow hood, add 1 mL of sterile, cell culture-grade DMSO to the tube.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particulates.
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Sterilization (Optional but Recommended):

To ensure the stock solution is free of microbial contaminants, it can be sterilized by

filtration.

Using a sterile syringe, draw up the Meleagrin-DMSO solution.

Attach a 0.22 µm syringe filter (ensure it is compatible with DMSO) to the syringe.

Dispense the solution through the filter into a new, sterile, light-protected vial.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber, or foil-wrapped

cryovials.[6]

Clearly label each aliquot with the compound name ("Meleagrin"), concentration (20 mM

in DMSO), preparation date, and your initials.

Store the aliquots at -20°C for long-term storage.[1][4] A working aliquot may be kept at

4°C for short-term use, as was done in one study where it was prepared twice a week.[2]

[3]

Quality Control

Solubility Check: After vortexing, ensure the solution is clear and free of any precipitate.

Final Concentration in Media: When diluting the stock solution into your cell culture medium,

ensure the final concentration of DMSO does not exceed a level that is toxic to your specific

cell line (typically ≤ 0.5%). For example, a 1:1000 dilution of a 20 mM stock yields a 20 µM

working concentration with a final DMSO concentration of 0.1%.
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Caption: Workflow for preparing a Meleagrin stock solution.
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Meleagrin Signaling Pathway Diagram: Inhibition of c-Met
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Caption: Meleagrin inhibits HGF-induced c-Met phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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